Cas no 1525967-68-3 (6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine)

• Product Name: 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine
• CAS No: 1525967-68-3
• MF: C₁₂H₁₄N₄S
• MW: 246.331360340118
• CID: 5579168
• Update Time: 2025-06-10

6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methyl-
• 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4h)-yl)-n-methylpyrimidin-4-amine
• 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine

• Inchi： 1S/C12H14N4S/c1-13-11-6-12(15-8-14-11)16-4-2-10-9(7-16)3-5-17-10/h3,5-6,8H,2,4,7H2,1H3,(H,13,14,15)
• InChI Key： OKZWEPFPQQMQBU-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3C=CSC=3CC2)=CC(NC)=N1

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 484.1±45.0 °C(Predicted)
• pka: 6.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine

Recent Advances in the Study of 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine (CAS: 1525967-68-3)

The compound 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine (CAS: 1525967-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the investigation of this compound's role as a selective inhibitor of specific kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Preliminary data suggest that 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine exhibits high affinity and selectivity for certain kinase targets, making it a valuable candidate for further development. Structural-activity relationship (SAR) studies have been conducted to identify modifications that enhance its potency and reduce off-target effects.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential in modulating immune responses. In vitro and in vivo experiments have demonstrated its ability to suppress pro-inflammatory cytokines, suggesting its utility in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings are supported by mechanistic studies that highlight its interaction with key signaling pathways involved in immune regulation.

Another significant advancement in the research of this compound is the development of novel synthetic routes to improve its yield and purity. Researchers have reported optimized protocols that facilitate large-scale production, which is crucial for advancing the compound into clinical trials. Analytical methods, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to ensure the consistency and quality of the synthesized product.

Despite these promising developments, challenges remain in the clinical translation of 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research aims to overcome these hurdles by exploring prodrug strategies and formulation technologies that enhance the compound's therapeutic index.

In conclusion, 6-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)-N-methylpyrimidin-4-amine represents a promising therapeutic agent with diverse applications in kinase inhibition and immune modulation. Continued research efforts are expected to provide deeper insights into its pharmacological profile and pave the way for its clinical evaluation. The compound's unique chemical structure and biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical sciences.